Cas no 1027513-14-9 (1-Fluoro-3-iodo-5-(trifluoromethyl)benzene)

• Product Name: 1-Fluoro-3-iodo-5-(trifluoromethyl)benzene
• CAS No: 1027513-14-9
• MF: C₇H₃F₄I
• MW: 289.996808290482
• MDL: MFCD09800718
• CID: 1023783
• PubChem ID: 46735236
• Update Time: 2025-11-07

1-Fluoro-3-iodo-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-3-iodo-5-(trifluoromethyl)benzene
• 3-Fluoro-5-iodobenzotrifluoride
• AK102501
• ANW-62071
• BB 0262414
• CTK8B9125
• FT-0682412
• KB-31888
• DTXSID30673781
• WSIULLRVUJJWOW-UHFFFAOYSA-N
• DB-058857
• MFCD09800718
• SCHEMBL18260731
• CS-0060195
• FS-6465
• 1027513-14-9
• Benzene, 1-fluoro-3-iodo-5-(trifluoromethyl)-
• CRB51314
• AKOS016004844

• MDL： MFCD09800718
• Inchi： 1S/C7H3F4I/c8-5-1-4(7(9,10)11)2-6(12)3-5/h1-3H
• InChI Key： WSIULLRVUJJWOW-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C(F)(F)F)=C1)F

Computed Properties

• Exact Mass: 289.92156g/mol
• Monoisotopic Mass: 289.92156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.943±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 186.3±35.0 ºC (760 Torr),
• Flash Point: 71.6±13.1 ºC,
• Solubility: Insuluble (3.2E-3 g/L) (25 ºC),

1-Fluoro-3-iodo-5-(trifluoromethyl)benzene Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-Fluoro-3-iodo-5-(trifluoromethyl)benzene

Introduction to 1-Fluoro-3-Iodo-5-(Trifluoromethyl)Benzene (CAS No. 1027513-14-9)

1-Fluoro-3-Iodo-5-(Trifluoromethyl)Benzene (CAS No. 1027513-14-9) is a highly specialized aromatic compound with significant applications in modern organic synthesis and materials science. This compound, characterized by its unique substitution pattern on the benzene ring, has garnered attention due to its potential in various chemical transformations and its role as an intermediate in the synthesis of advanced materials. The presence of fluorine, iodine, and a trifluoromethyl group introduces distinct electronic and steric effects, making it a versatile building block in contemporary research.

The structure of 1-fluoro-3-iodo-5-(trifluoromethyl)benzene is notable for its symmetrical substitution pattern, which facilitates predictable reactivity under various reaction conditions. Recent studies have highlighted its utility in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling, where the iodine atom serves as an excellent leaving group. This property has been leveraged in the construction of biaryl compounds, which are critical components in pharmaceuticals and agrochemicals.

One of the most intriguing aspects of this compound is its ability to undergo directed metallation reactions. Researchers have demonstrated that the trifluoromethyl group can act as a directing group, enabling selective metalation at specific positions on the aromatic ring. This feature has significant implications for the synthesis of complex polyaromatic systems, which are essential in the development of advanced materials such as organic semiconductors and light-emitting diodes (OLEDs).

In terms of synthetic accessibility, 1-fluoro-3-iodo-5-(trifluoromethyl)benzene can be prepared via a variety of routes, including nucleophilic aromatic substitution and electrophilic fluorination. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making this compound more accessible for large-scale applications. For instance, the use of palladium catalysts has enabled efficient coupling reactions under mild conditions, reducing both time and cost.

The electronic properties of this compound are heavily influenced by its substituents. The trifluoromethyl group is highly electron-withdrawing due to its strong electronegativity, while the fluorine atom introduces additional electron-withdrawing effects through resonance. These combined effects result in a highly activated aromatic system that is prone to electrophilic substitution. This characteristic has been exploited in the synthesis of heterocyclic compounds, which are valuable intermediates in drug discovery.

Recent studies have also explored the use of 1-fluoro-3-iodo-5-(trifluoromethyl)benzene in click chemistry reactions. Its ability to participate in azide alkyne cycloadditions has opened new avenues for the rapid assembly of complex molecules. This approach has been particularly useful in the synthesis of macrocyclic compounds, which are challenging to construct using traditional methods.

In addition to its synthetic applications, this compound has found relevance in analytical chemistry as a reference standard for mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. Its distinct substitution pattern provides a unique spectral signature, making it an ideal reference for identifying similar compounds.

The environmental impact and toxicity profile of 1-fluoro-3-iodo-5-(trifluoromethyl)benzene have also been subjects of recent research. Studies indicate that this compound exhibits low acute toxicity but may pose risks under chronic exposure conditions due to its persistence in certain environmental matrices. Regulatory agencies are increasingly focusing on understanding its behavior in ecosystems to ensure safe handling and disposal practices.

Looking ahead, ongoing research aims to further optimize the synthesis and application of this compound. Innovations in catalysis and reaction design are expected to unlock new opportunities for its use in emerging fields such as nanotechnology and green chemistry. The integration of computational methods with experimental studies is also paving the way for predictive modeling of its reactivity under various conditions.

In conclusion, 1-fluoro-3-iodeo